N-{4-[(tert-butylamino)sulfonyl]phenyl}-1,3-dimethyl-1H-pyrazole-4-sulfonamide

• IUPAC Name: N-[4-(tert-butylsulfamoyl)phenyl]-1,3-dimethylpyrazole-4-sulfonamide
• InChI: InChI=1S/C15H22N4O4S2/c1-11-14(10-19(5)16-11)25(22,23)17-12-6-8-13(9-7-12)24(20,21)18-15(2,3)4/h6-10,17-18H,1-5H3
• InChI Key: LGUSMMIEEGUOOG-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C=C1S(=O)(=O)NC2=CC=C(C=C2)S(=O)(=O)NC(C)(C)C)C
• Molecular Formula: C15H22N4O4S2
• Molecular Weight: 386.5 g/mol

Description

N-{4-[(tert-butylamino)sulfonyl]phenyl}-1,3-dimethyl-1H-pyrazole-4-sulfonamide, also known as TAK-659, is a small molecule inhibitor that has been developed for the treatment of various types of cancer. It belongs to the class of drugs known as protein kinase inhibitors, which target specific enzymes involved in the growth and survival of cancer cells.

Mechanism of Action

N-{4-[(tert-butylamino)sulfonyl]phenyl}-1,3-dimethyl-1H-pyrazole-4-sulfonamide works by inhibiting the activity of specific enzymes known as Bruton's tyrosine kinase (BTK) and interleukin-2-inducible T-cell kinase (ITK). These enzymes are involved in the signaling pathways that promote the growth and survival of cancer cells. By inhibiting these enzymes, this compound is able to block these signaling pathways, leading to the death of cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects in cancer cells. It has been found to induce cell cycle arrest and apoptosis, as well as inhibit cell migration and invasion. In addition, this compound has been shown to modulate the immune response, leading to increased anti-tumor activity.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-{4-[(tert-butylamino)sulfonyl]phenyl}-1,3-dimethyl-1H-pyrazole-4-sulfonamide is its specificity for BTK and ITK, which reduces the risk of off-target effects. In addition, this compound has been found to be well-tolerated in preclinical studies, with minimal toxicity. However, one limitation of this compound is its relatively short half-life, which may require frequent dosing in clinical settings.

Future Directions

There are several potential future directions for research on N-{4-[(tert-butylamino)sulfonyl]phenyl}-1,3-dimethyl-1H-pyrazole-4-sulfonamide. One area of focus is the development of combination therapies that include this compound, in order to enhance its anti-tumor activity. Another area of interest is the identification of biomarkers that can predict response to this compound, which could help to guide patient selection. Finally, further research is needed to optimize the dosing and administration of this compound in clinical settings.

Scientific Research Applications

N-{4-[(tert-butylamino)sulfonyl]phenyl}-1,3-dimethyl-1H-pyrazole-4-sulfonamide has been extensively studied for its potential use in the treatment of various types of cancer, including lymphoma, leukemia, and solid tumors. It has been shown to be effective in inhibiting the growth and survival of cancer cells, both in vitro and in vivo. In addition, this compound has been found to enhance the activity of other cancer treatments, such as chemotherapy and radiation therapy.